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Compound of Interest

Compound Name: Tributyltin triflate

Cat. No.: B12060022 Get Quote

An In-depth Technical Guide on Tributyltin Triflate for Researchers, Scientists, and Drug

Development Professionals

Tributyltin triflate, formally known as tributylstannyl trifluoromethanesulfonate, is a highly

reactive organotin compound valued in organic synthesis for its role as a potent electrophilic

source of the tributyltin moiety. Its utility stems from the exceptional leaving group ability of the

triflate anion, rendering the tin center highly susceptible to nucleophilic attack. This guide

provides a comprehensive overview of its properties, synthesis, and applications, tailored for

professionals in chemical and pharmaceutical research.

Core Properties and Data
Tributyltin triflate is typically a white to light-beige solid at room temperature.[1][2] It is

characterized by a foul odor and is deliquescent, necessitating handling under an inert

atmosphere and storage in solution (e.g., in benzene, ether, or hexane).[3]
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Property Value Reference(s)

CAS Number 68725-14-4 [4][5]

Molecular Formula C₁₃H₂₇F₃O₃SSn [3][6]

Molecular Weight 439.12 g/mol [3][4][6]

Melting Point 31 °C [7]

Boiling Point 341.2 ± 52.0 °C at 760 mmHg [7]

Flash Point 113 °C (235.4 °F) - closed cup [2][4][8]

Appearance
White to light beige/pale brown

solid
[1][2][4][8]

Synthesis and Experimental Protocols
The synthesis of tributyltin triflate can be achieved through several methods. The most

common laboratory-scale preparations involve the reaction of a tributyltin precursor with a

triflating agent.

This protocol is adapted from established procedures for preparing organotin triflates.[3]

Materials:

Bis(tri-n-butyltin) oxide ((Bu₃Sn)₂O)

Trifluoromethanesulfonic anhydride ((CF₃SO₂)₂O)

Nitrogen gas supply

Short-path distillation apparatus

Procedure:

In a flask under a nitrogen atmosphere, cool an equimolar amount of bis(tri-n-butyltin) oxide

to -20 °C.
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Slowly add an equimolar amount of freshly distilled trifluoromethanesulfonic anhydride to the

cooled oxide. The reaction is exothermic.

Allow the reaction mixture to warm to room temperature and stir until the exothermic reaction

completely subsides.

Set up the flask for a short-path distillation under vacuum (approximately 0.1 mmHg).

Distill the resulting red oil. It is crucial to collect the distillate without cooling the condenser to

prevent the product from crystallizing within the apparatus.[3]

The final product is a deliquescent solid that should be handled and stored under inert

conditions.[3]

Alternative in situ Preparation: Tributyltin triflate can also be generated in situ for immediate

use by reacting tri-n-butylstannane (Bu₃SnH) with trifluoromethanesulfonic acid in a suitable

solvent like benzene or dichloroethane.[3]

Synthesis of Tributyltin Triflate.

Reactivity and Applications in Drug Development
The high reactivity of tributyltin triflate is primarily due to the triflate group, which is an

excellent leaving group.[9][10] This property makes the tin atom highly electrophilic and a

powerful stannylating agent.[3] Its applications are significant in the construction of complex

molecular architectures, a critical aspect of drug development.

1. Stille Cross-Coupling Reactions: Organotin reagents are fundamental to Stille cross-

coupling, a palladium-catalyzed reaction that forms carbon-carbon bonds between an

organostannane and an organic halide or triflate.[6][11] This reaction is valued for its tolerance

of a wide array of functional groups, making it a robust tool in the synthesis of complex drug

molecules.[4]

2. Lewis Acid Catalysis: Organotin compounds can function as Lewis acids, activating

substrates towards nucleophilic attack.[6][8] While less common than other tin-based Lewis

acids, the potential for tributyltin triflate to act as a catalyst in reactions like aldol or Diels-

Alder reactions exists, particularly in activating carbonyl-containing substrates.[12]
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3. Hydrostannation Catalyst: Tributyltin triflate can catalyze the hydrostannation of aldehydes

and ketones using tin hydrides.[3] This reaction is a method for the reduction of carbonyls and

the formation of tin alkoxides.

The following is a general procedure for a Stille cross-coupling reaction, which can be adapted

for tributyltin triflate as the organostannane source or for coupling with an aryl/vinyl triflate.

Materials:

Aryl or vinyl triflate/halide

Organotin reagent (e.g., vinyltributyltin)

Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂·DCM)[4]

Anhydrous, degassed solvent (e.g., DMF, THF)[4]

Additives (optional, e.g., LiCl, CuI)[4]

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a flame-dried reaction flask under an inert atmosphere, add the aryl/vinyl triflate, the

palladium catalyst, and any additives (e.g., LiCl).[4]

Add the anhydrous, degassed solvent via cannula or syringe.

Purge the resulting mixture with the inert gas for 10-15 minutes.

Add the organotin reagent dropwise to the reaction mixture.

Heat the reaction to the desired temperature (e.g., 40-80 °C) and monitor its progress by

TLC or LC-MS.[4]

Upon completion, cool the reaction to room temperature.
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Work-up typically involves quenching the reaction, followed by extraction with an organic

solvent. To remove tin byproducts, the organic phase can be washed with an aqueous

solution of potassium fluoride (KF), which precipitates insoluble tributyltin fluoride.[4]

The crude product is then purified, commonly by flash column chromatography.[4]

General Experimental Workflow for Stille Coupling.

Safety and Handling
Tributyltin compounds are known for their toxicity and require careful handling in a well-

ventilated fume hood.

Hazard Statements: Toxic if swallowed, harmful in contact with skin, causes skin and eye

irritation, may damage fertility or the unborn child, and causes damage to organs (such as

the thymus and cardiovascular system) through prolonged or repeated exposure.[2][4][13]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2][13]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection. A respirator may be required if vapors or aerosols are generated.[4][13]

Storage: Store locked up in a tightly closed container in a well-ventilated place.[2][3] Due to

its deliquescent nature, storage as a solution under an inert atmosphere is recommended.[3]

This guide provides essential technical information for the safe and effective use of tributyltin
triflate in a research and development setting. Its high reactivity, when properly harnessed,

makes it a valuable reagent for the synthesis of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://orgsyn.org/demo.aspx?prep=CV9P0707
https://pubs.acs.org/doi/pdf/10.1021/ja001511o
https://nrochemistry.com/stille-coupling/
http://orgsyn.org/demo.aspx?prep=cv8p0268
http://orgsyn.org/demo.aspx?prep=V77P0098
https://www.advancedmaterials.ox.ac.uk/publication/958955/europe-pubmed-central
https://www.advancedmaterials.ox.ac.uk/publication/958955/europe-pubmed-central
https://en.wikipedia.org/wiki/Lewis_acid_catalysis
https://www.uwindsor.ca/people/jgreen/sites/uwindsor.ca.people.jgreen/files/aciee-2004-43-4704.pdf
https://orgsyn.org/demo.aspx?prep=cv8p0023
https://www.researchgate.net/publication/244440326_Mechanism_of_the_Stille_Reaction_2_Couplings_of_Aryl_Triflates_with_Vinyltributyltin_Observation_of_Intermediates_A_More_Comprehensive_Scheme
https://pmc.ncbi.nlm.nih.gov/articles/PMC6813638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6813638/
http://orgsyn.org/demo.aspx?prep=v95p0345
https://www.benchchem.com/product/b12060022#tributyltin-triflate-cas-number-and-properties
https://www.benchchem.com/product/b12060022#tributyltin-triflate-cas-number-and-properties
https://www.benchchem.com/product/b12060022#tributyltin-triflate-cas-number-and-properties
https://www.benchchem.com/product/b12060022#tributyltin-triflate-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12060022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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